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Compound of Interest

Compound Name: Epigomisin O

Cat. No.: B150119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Epigomisin O, a lignan isolated from plants of the Schisandra genus, has garnered interest

within the scientific community for its potential therapeutic applications. This technical guide

provides a comprehensive overview of its chemical properties, and available data on its

biological activities.

Core Chemical Data
Parameter Value Reference

CAS Number 73036-31-4 [1][2]

Molecular Formula C₂₃H₂₈O₇ [1][2]

Molecular Weight 416.47 g/mol [1][2]

Biological Activity
Epigomisin O has been investigated for a range of biological activities, characteristic of the

lignan class of compounds.

Anti-HIV Activity
Initial studies have explored the potential of Epigomisin O as an anti-HIV agent.
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Cell Line Activity Value Reference

H9 IC₅₀ > 60 μM

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Epigomisin O are crucial for

reproducible research. The following outlines a general methodology for assessing its anti-

inflammatory and neuroprotective effects.

In Vitro Anti-Inflammatory Assay: Inhibition of Nitric
Oxide (NO) Production in LPS-Stimulated Macrophages
This assay evaluates the ability of Epigomisin O to inhibit the production of nitric oxide (NO), a

key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g.,

RAW 264.7).

Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of

Epigomisin O for 1 hour.

Stimulation: Following pre-treatment, cells are stimulated with LPS (1 µg/mL) for 24 hours to

induce NO production.

Quantification of Nitrite: The concentration of nitrite, a stable product of NO, in the culture

supernatant is measured using the Griess reagent. The absorbance at 540 nm is measured,

and the nitrite concentration is determined from a standard curve.

Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated

control group. The IC₅₀ value, the concentration of Epigomisin O that inhibits 50% of NO

production, is then determined.

In Vitro Neuroprotection Assay: Protection against Aβ-
induced Toxicity in Neuronal Cells
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This protocol assesses the potential of Epigomisin O to protect neuronal cells (e.g., SH-SY5Y)

from the cytotoxic effects of amyloid-beta (Aβ) peptides, a hallmark of Alzheimer's disease.

Cell Culture: SH-SY5Y cells are maintained in a 1:1 mixture of DMEM and Ham's F12

medium, supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-

streptomycin.

Aβ Preparation: Aβ₁₋₄₂ peptide is prepared by dissolving it in HFIP, followed by evaporation

and resuspension in DMSO to create a stock solution. The stock is then diluted in culture

medium to the desired final concentration for oligomer formation.

Treatment and Toxicity Induction: Cells are seeded in 96-well plates and co-treated with

various concentrations of Epigomisin O and the prepared Aβ₁₋₄₂ oligomers for 24-48 hours.

Cell Viability Assessment: Cell viability is measured using the MTT assay. The absorbance at

570 nm is recorded, which is proportional to the number of viable cells.

Data Analysis: The neuroprotective effect is expressed as the percentage of cell viability

relative to the control group (untreated cells). The EC₅₀ value, the concentration of

Epigomisin O that provides 50% of the maximum neuroprotective effect, can be calculated.

Signaling Pathways and Logical Relationships
The precise molecular mechanisms and signaling pathways through which Epigomisin O
exerts its biological effects are still under investigation. Based on the known activities of other

lignans and related natural products, several key inflammatory and neuroprotective pathways

are likely targets.

Potential Anti-Inflammatory Signaling Pathway
Lignans are known to modulate inflammatory responses, often through the inhibition of the NF-

κB signaling pathway.
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Caption: Putative inhibition of the NF-κB signaling pathway by Epigomisin O.
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Potential Neuroprotective Signaling Pathway
The neuroprotective effects of natural compounds are often associated with the modulation of

pathways like PI3K/Akt, which are crucial for cell survival and proliferation.
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Caption: Potential modulation of the PI3K/Akt signaling pathway by Epigomisin O.

Experimental Workflow
The following diagram illustrates a general workflow for the investigation of the biological

activities of Epigomisin O.
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Caption: A generalized experimental workflow for studying Epigomisin O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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